Cas no 332099-33-9 (3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid)
![3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid structure](https://ossimg.kuujia.com/scimg/332500/332099-33-9x500.png)
332099-33-9 structure
Product Name:3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
CAS No:332099-33-9
MF:C7H4ClNO2S
MW:201.630159378052
CID:1111005
PubChem ID:21906863
Update Time:2025-04-20
3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
- DTXSID50619863
- Z1416179551
- FDGNVONVURZBLL-UHFFFAOYSA-N
- SCHEMBL1243935
- NS-02064
- 5-Carboxy-3-chloro-4H-thieno[3,2-b]pyrrole
- EN300-6237180
- AKOS030239377
- DB-356949
- 332099-33-9
-
- Inchi： 1S/C7H4ClNO2S/c8-3-2-12-5-1-4(7(10)11)9-6(3)5/h1-2,9H,(H,10,11)
- InChI Key： FDGNVONVURZBLL-UHFFFAOYSA-N
- SMILES： ClC1=CSC2C=C(C(=O)O)NC=21
Computed Properties
- Exact Mass: 200.96522
- Monoisotopic Mass: 200.9651272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 81.3Ų
Experimental Properties
- PSA: 53.09
3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6237180-0.05g |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 0.05g |
$212.0 | 2023-07-06 | |
| Enamine | EN300-6237180-0.1g |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 0.1g |
$317.0 | 2023-07-06 | |
| Enamine | EN300-6237180-0.25g |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 0.25g |
$452.0 | 2023-07-06 | |
| Enamine | EN300-6237180-0.5g |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 0.5g |
$713.0 | 2023-07-06 | |
| Enamine | EN300-6237180-1.0g |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 1.0g |
$914.0 | 2023-07-06 | |
| Enamine | EN300-6237180-2.5g |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 2.5g |
$1791.0 | 2023-07-06 | |
| Enamine | EN300-6237180-5.0g |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 5.0g |
$2650.0 | 2023-07-06 | |
| Enamine | EN300-6237180-10.0g |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 10.0g |
$3929.0 | 2023-07-06 | |
| OTAVAchemicals | 11639227-50MG |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 50MG |
$201 | 2023-06-25 | |
| OTAVAchemicals | 11639227-250MG |
3-chloro-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
332099-33-9 | 95% | 250MG |
$403 | 2023-06-25 |
3-chloro-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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